Cas no 74231-65-5 (4-(Dichloromethyl)benzonitrile)

• Product Name: 4-(Dichloromethyl)benzonitrile
• CAS No: 74231-65-5
• MF: C₈H₅Cl₂N
• MW: 186.037999868393
• MDL: MFCD00045606
• CID: 2800810
• PubChem ID: 2777038
• Update Time: 2025-04-21

4-(Dichloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(dichloromethyl)benzonitrile
• Benzonitrile, 4-(dichloromethyl)-
• 4-Dichloromethylbenzonitrile
• p-CYANOBENZAL CHLORIDE
• OR23830
• FCH1118434
• AK00739573
• SY278454
• SCHEMBL1342407
• DB-015522
• AKOS028111637
• 74231-65-5
• DTXSID90380343
• AS-60100
• EN300-7433508
• ZCA23165
• MFCD00045606
• DTXCID80331369
• 4-(Dichloromethyl)benzonitrile

• MDL： MFCD00045606
• Inchi： 1S/C8H5Cl2N/c9-8(10)7-3-1-6(5-11)2-4-7/h1-4,8H
• InChI Key： NMXMVMJWZDVFMH-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C#N)=CC=1)Cl

Computed Properties

• Exact Mass: 184.9799046g/mol
• Monoisotopic Mass: 184.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 293.3±30.0 °C at 760 mmHg
• Flash Point: 128.5±18.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(Dichloromethyl)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature